Cas no 909122-24-3 (2-Chloro-3-fluoro-4-iodotoluene)

• Product Name: 2-Chloro-3-fluoro-4-iodotoluene
• CAS No: 909122-24-3
• MF: C₇H₅ClFI
• MW: 270.470476865768
• CID: 5000577
• Update Time: 2025-10-28

2-Chloro-3-fluoro-4-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-4-iodotoluene

• Inchi： 1S/C7H5ClFI/c1-4-2-3-5(10)7(9)6(4)8/h2-3H,1H3
• InChI Key： GAJVYGBNZHYQJG-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-3-fluoro-4-iodotoluene

Recent Advances in the Application of 2-Chloro-3-fluoro-4-iodotoluene (CAS: 909122-24-3) in Chemical Biology and Pharmaceutical Research

2-Chloro-3-fluoro-4-iodotoluene (CAS: 909122-24-3) is a halogenated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound, characterized by its unique combination of chlorine, fluorine, and iodine substituents on a toluene backbone, offers multiple sites for further functionalization, making it a valuable intermediate in the synthesis of complex molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel therapeutic agents and imaging probes.

A significant area of research involving 2-Chloro-3-fluoro-4-iodotoluene focuses on its role in the synthesis of targeted small-molecule inhibitors. Researchers have utilized its halogen-rich structure to facilitate cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing biologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a precursor in the synthesis of kinase inhibitors, showcasing its utility in modulating protein-protein interactions and signaling pathways relevant to cancer therapy.

Another emerging application of 2-Chloro-3-fluoro-4-iodotoluene is in the field of positron emission tomography (PET) imaging. The presence of iodine-124, a radioactive isotope, in its structure allows for the development of radiolabeled probes for non-invasive imaging of disease biomarkers. Recent preclinical studies have highlighted its potential in tracking tumor progression and evaluating drug efficacy in real-time, offering a promising tool for personalized medicine. These advancements underscore the compound's dual role as both a synthetic intermediate and a functional probe in biomedical research.

Despite its promising applications, challenges remain in optimizing the synthetic routes and scalability of 2-Chloro-3-fluoro-4-iodotoluene. Recent efforts have focused on green chemistry approaches to minimize hazardous byproducts and improve yield. For example, a 2024 study in Organic Process Research & Development reported a solvent-free catalytic method for its synthesis, significantly reducing environmental impact while maintaining high purity. Such innovations are critical for translating laboratory-scale findings into industrial applications, ensuring sustainable production practices.

In conclusion, 2-Chloro-3-fluoro-4-iodotoluene (CAS: 909122-24-3) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug development to diagnostic imaging, while ongoing methodological improvements address scalability and sustainability concerns. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing therapeutic and diagnostic technologies.